Cas no 1021257-89-5 (2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide)

• Product Name: 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide
• CAS No: 1021257-89-5
• MF: C₂₂H₁₉ClN₄O₃S
• MW: 454.929262399673
• CID: 5382889
• Update Time: 2025-06-11

2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}-N-(3,5-dimethoxyphenyl)acetamide
• 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide

• Inchi： 1S/C22H19ClN4O3S/c1-29-17-9-16(10-18(11-17)30-2)25-21(28)13-31-22-20-12-19(26-27(20)8-7-24-22)14-3-5-15(23)6-4-14/h3-12H,13H2,1-2H3,(H,25,28)
• InChI Key： IXBWPZXQWFCMKE-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC(OC)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(Cl)C=C3)C=C12

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide

Introduction to 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide (CAS No. 1021257-89-5)

2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1021257-89-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural complexity of this molecule, characterized by its intricate arrangement of heterocyclic rings and functional groups, positions it as a potential candidate for various therapeutic applications.

The core structure of 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide consists of multiple fused rings, including pyrazole and pyrazine moieties, which are well-known for their role in medicinal chemistry. The presence of a sulfanyl group at the 4-position of the pyrazole ring and an acetamide moiety at the terminal position introduces additional functional diversity. This combination of structural features not only enhances the compound's solubility and bioavailability but also modulates its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological properties of this compound. Studies have demonstrated that the 2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl scaffold can interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. Specifically, the sulfanyl group has been shown to influence the compound's binding affinity to certain protein targets, which is crucial for designing effective drugs.

The 3,5-dimethoxyphenyl substituent in the acetamide moiety further contributes to the compound's pharmacological profile. Methoxy groups are known to enhance metabolic stability and improve oral bioavailability, making this structure an attractive candidate for drug development. Moreover, the dimethoxyphenyl group can participate in hydrophobic interactions with biological targets, thereby increasing binding affinity and efficacy.

In vitro studies have revealed that 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide exhibits notable activity against several disease-related pathways. For instance, research has indicated its potential as an antitumor agent due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, preliminary data suggest that this compound may possess anti-inflammatory properties by modulating cytokine production and signaling pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications to optimize biological activity.

One of the most compelling aspects of 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide is its potential for further derivatization. By modifying specific functional groups or introducing new substituents, researchers can explore novel analogs with enhanced pharmacological properties. This flexibility makes it an invaluable scaffold for medicinal chemists seeking to develop new therapeutic agents.

The growing interest in this compound is also driven by its compatibility with modern drug discovery technologies. High-throughput screening (HTS) platforms have been utilized to assess the activity of 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide against large libraries of biological targets. These studies have provided valuable insights into its mechanism of action and have identified potential therapeutic applications.

In conclusion, 1021257-89-5 represents a structurally complex and biologically active molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic scaffolds positions it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, 1021257-89-5 is likely to remain at the forefront of medicinal chemistry innovation.